Cas no 39588-54-0 ( )

• Product Name: &nbsp
• CAS No: 39588-54-0
• MF: C₁₄H₁₄BrN₂
• MW: 290.178362369537
• CID: 924721
• PubChem ID: 54606360
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC138357
• NSC-138357
• DTXSID70714268
• 39588-54-0
• (9Z)-7,12-diazoniatricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,9,12,14-heptaene;bromide
•  

• Inchi： 1S/C14H14N2.BrH/c1-3-9-15-11-5-6-12-16-10-4-2-8-14(16)13(15)7-1;/h1-10H,11-12H2;1H/q+2;/p-1/b6-5-;
• InChI Key： HLUIPLYEANWBHT-YSMBQZINSA-M
• SMILES： [Br-].[N+]12C=CC=CC=1C1C=CC=C[N+]=1CC=CC2 |c:15|

Computed Properties

• Exact Mass: 216.1628
• Monoisotopic Mass: 289.03404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8Ų

Experimental Properties

• PSA: 6.48
• LogP: -1.49760